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Compound of Interest

Compound Name: Fak-IN-20

Cat. No.: B12362291 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of Fak-IN-20, a potent Focal Adhesion Kinase (FAK) inhibitor. The following

procedures are designed for researchers, scientists, and drug development professionals to

ensure a safe laboratory environment and compliance with environmental regulations. Given

that specific safety data for "Fak-IN-20" is not readily available, this guidance is based on the

properties of similar FAK inhibitors and general best practices for handling chemical waste.

Quantitative Data Summary
The following table summarizes the known hazards of a representative FAK inhibitor, which

should be considered analogous to Fak-IN-20 for safety and disposal purposes.
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Hazard
Classification

GHS Pictogram Hazard Statement
Precautionary
Statement

Acute Toxicity, Oral

(Category 4)
alt text

H302: Harmful if

swallowed.

P264: Wash skin

thoroughly after

handling.[1]

P270: Do not eat,

drink or smoke when

using this product.[1]

P301 + P312: IF

SWALLOWED: Call a

POISON CENTER or

doctor/physician if you

feel unwell.[1]

P330: Rinse mouth.[1]

Hazardous to the

Aquatic Environment,

Acute (Category 1)

alt text
H400: Very toxic to

aquatic life.

P273: Avoid release to

the environment.[1]

Hazardous to the

Aquatic Environment,

Chronic (Category 1)

H410: Very toxic to

aquatic life with long

lasting effects.[1]

P391: Collect spillage.

[1]

P501: Dispose of

contents/ container to

an approved waste

disposal plant.[1]

Experimental Protocols: Proper Disposal
Methodology
The proper disposal of Fak-IN-20, as with any hazardous chemical waste, is a critical

procedural aspect of laboratory safety and environmental responsibility. The following step-by-

step guide outlines the recommended protocol.
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1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety goggles with side-shields, chemical-resistant

gloves, and a lab coat.[1]

Conduct all handling and disposal preparations within a certified chemical fume hood to

avoid inhalation of any dust or aerosols.[1][2]

2. Waste Segregation and Collection:

Solid Waste:

Collect any solid Fak-IN-20 waste, including empty vials (triple-rinsed), contaminated

consumables (e.g., pipette tips, weigh boats), and contaminated PPE (e.g., gloves) in a

designated, clearly labeled hazardous waste container.

The container must be compatible with the chemical waste and have a secure lid.

Liquid Waste:

Collect solutions containing Fak-IN-20 in a dedicated, sealed, and clearly labeled

hazardous waste container.

Do not mix with other incompatible waste streams.[1]

Sharps Waste:

Any sharps (e.g., needles, razor blades) contaminated with Fak-IN-20 must be disposed

of in a designated, puncture-proof sharps container.[3]

3. Labeling of Hazardous Waste:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("Fak-IN-20"), and the specific hazards (e.g., "Acutely Toxic," "Environmental

Hazard").

Indicate the approximate concentration and quantity of the waste.
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4. Storage of Hazardous Waste:

Store the sealed and labeled hazardous waste containers in a designated satellite

accumulation area within the laboratory.

This area should be away from general traffic and incompatible materials.[1]

5. Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental Health

and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Do not dispose of Fak-IN-20 down the drain or in the regular trash.[1][4] Its high toxicity to

aquatic life necessitates professional disposal.[1]

Signaling Pathway and Workflow Diagrams
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Caption: Workflow for the proper disposal of Fak-IN-20.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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